Cas no 2171977-64-1 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid
• CAS No: 2171977-64-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5943125
• PubChem ID: 165551194
• Update Time: 2025-05-22

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid
• EN300-1507229
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-4-methylpentanoic acid
• 2171977-64-1

• Inchi： 1S/C27H32N2O5/c1-17(2)23(15-24(30)31)28-25(32)27(13-7-8-14-27)29-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RAHYYYXFBYVFJG-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid

Comprehensive Overview of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid (CAS No. 2171977-64-1)

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid (CAS No. 2171977-64-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique cyclopentylformamido backbone coupled with a 4-methylpentanoic acid moiety, making it a valuable building block for drug discovery and biochemical research. Its Fmoc group ensures selective deprotection during solid-phase peptide synthesis (SPPS), aligning with modern green chemistry trends.

In recent years, the demand for custom peptide synthesis has surged due to advancements in therapeutic peptides and precision medicine. Researchers frequently search for high-purity Fmoc-amino acids like CAS No. 2171977-64-1 to develop targeted drug delivery systems and biomarkers. Its structural complexity supports the design of peptide-based inhibitors, a hotspot in oncology and immunotherapy research. Notably, its steric hindrance properties enhance peptide stability, addressing common challenges like proteolytic degradation.

The compound’s carboxylic acid terminus allows further functionalization, enabling conjugation with nanoparticles or fluorescent probes—key tools in bioimaging and diagnostics. As AI-driven drug design gains traction, molecular fragments like cyclopentylformamido are increasingly studied for their conformational rigidity, which improves binding affinity predictions. This aligns with frequent search queries such as "Fmoc-amino acids for peptide libraries" and "CAS 2171977-64-1 applications".

From a synthetic chemistry perspective, CAS No. 2171977-64-1 exemplifies the shift toward modular architectures in medicinal chemistry. Its scalable synthesis meets industrial needs while adhering to ICH Q11 guidelines for pharmaceutical intermediates. Environmental concerns have also spurred interest in solvent-free coupling methods using such derivatives, reducing waste in peptide manufacturing.

In summary, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid bridges academic research and industrial applications, answering pressing needs in biopharmaceuticals and material science. Its versatility ensures relevance in evolving fields like proteomics and personalized therapeutics, making it a staple in modern laboratories.